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Compound of Interest

Compound Name: Salvinorin A propionate

Cat. No.: B163338

Essential Safety and Handling of Salvinorin A
Propionate

For researchers, scientists, and drug development professionals, ensuring safe handling of
potent compounds like Salvinorin A propionate is paramount. This guide provides essential,
immediate safety and logistical information, including operational and disposal plans, to foster a
secure laboratory environment. The following procedures are based on best practices for
handling potent psychoactive compounds and information available for the closely related
compound, Salvinorin A, in the absence of a specific Safety Data Sheet (SDS) for Salvinorin A
propionate.

Product Information:
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Property Value Source

Divinorin A Propionate, Sal A
Synonyms Propionate, Sal-2-propionate, [1]

Salvinorinyl-2-propionate

Physical Form Crystalline solid [1]
Molecular Formula C24H3008 [1]
Formula Weight 446.5 g/mol [1]
Purity >98% [1]
Storage -20°C [1]
Stability = 4 years at -20°C [1]

Personal Protective Equipment (PPE)

Due to the potent nature of Salvinorin A propionate, a comprehensive PPE strategy is crucial
to minimize exposure. This material should be considered hazardous until further information
becomes available.[1] The following table outlines the recommended PPE for various tasks.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://cdn.caymanchem.com/cdn/insert/22290.pdf
https://cdn.caymanchem.com/cdn/insert/22290.pdf
https://cdn.caymanchem.com/cdn/insert/22290.pdf
https://cdn.caymanchem.com/cdn/insert/22290.pdf
https://cdn.caymanchem.com/cdn/insert/22290.pdf
https://cdn.caymanchem.com/cdn/insert/22290.pdf
https://cdn.caymanchem.com/cdn/insert/22290.pdf
https://www.benchchem.com/product/b163338?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/22290.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Respiratory

Task Gloves Gown Eye Protection .
Protection
) Double nitrile Disposable, long- )
Unpacking/Handl N95 respirator or
) ) gloves, powder- sleeved, Safety goggles )
ing Vials higher
free seamless gown
Powered Air-
Purifying
Respirator
- » . (PAPR) is
Weighing and Double nitrile Disposable, long- )
] Face shield and recommended.
Preparing gloves, powder- sleeved, o
] safety goggles At minimum, a
Solutions free seamless gown

half-face
respirator with
appropriate

cartridges.

Administering to

Double nitrile

Disposable, long-

As required by

the specific

] gloves, powder- sleeved, Safety goggles experimental
Subjects ]
free seamless gown protocol and risk
assessment.
Chemical- Half-face

Cleaning and

Decontamination

Heavy-duty nitrile
or neoprene

gloves

resistant gown or
apron over a

disposable gown

Face shield and

safety goggles

respirator with
appropriate

cartridges

Waste Disposal

Double nitrile
gloves, powder-

free

Disposable, long-
sleeved,

seamless gown

Safety goggles

As required by
the specific
disposal protocol
and risk

assessment.

Key PPE Considerations:

¢ Gloves: Always wear two pairs of powder-free nitrile gloves.[2] Change the outer glove

immediately upon suspected contact with the compound. Regularly change gloves, with
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recommendations varying from every 30 to 60 minutes.[2]

o Gowns: Use disposable gowns with long sleeves and closed cuffs to protect the body.[3]

o Eye and Face Protection: Safety goggles are essential to protect the eyes.[3] A face shield
should be worn in addition to goggles when there is a risk of splashes.[2][3]

o Respiratory Protection: Surgical masks do not offer adequate protection from chemical
exposure.[3] A respirator is necessary, especially when handling the solid compound, to
prevent inhalation of airborne particles.

Handling and Operational Plan

1. Preparation and Engineering Controls:

» All handling of Salvinorin A propionate, especially weighing and preparation of stock
solutions, should be conducted in a designated area within a certified chemical fume hood or
a Class Il Biosafety Cabinet (BSC).[4]

e Ensure all necessary PPE is donned correctly before entering the designated handling area.
2. Weighing the Compound:

» Weigh the crystalline solid within the fume hood or BSC.

o Use dedicated, clearly labeled equipment (spatulas, weigh boats, etc.).

o Handle the compound gently to avoid generating dust.

3. Solution Preparation:

« Salvinorin A propionate is soluble in organic solvents such as acetonitrile, DMSO, and
dimethylformamide (DMF).[1]

» When dissolving, add the solvent slowly to the solid.

 If preparing an aqueous solution, first dissolve the compound in DMF and then dilute with the
aqueous buffer.[1] The solubility in a 1:1 solution of DMF:PBS (pH 7.2) is approximately 0.5
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mg/ml.[1]

Aqueous solutions are not recommended for storage for more than one day.[1]
. Spill Management:

Have a spill kit readily available in the laboratory.

In case of a spill, evacuate the immediate area.

Wearing appropriate PPE, cover the spill with an absorbent material.

Clean the area with a suitable decontaminating agent.

All materials used for spill cleanup should be disposed of as hazardous waste.

Disposal Plan

Proper disposal of Salvinorin A propionate and associated waste is critical to prevent
environmental contamination and accidental exposure.

Unused Compound: Expired or waste pharmaceuticals should be disposed of in accordance
with applicable DEA, EPA, and FDA regulations.[5] Do not flush down the toilet or discard in
the regular trash.[5] If possible, return the compound to the manufacturer for proper disposal.

[5]

Contaminated Materials: All disposable items that have come into contact with Salvinorin A
propionate, including gloves, gowns, weigh boats, and pipette tips, must be collected in a
designated, sealed hazardous waste container.

Liguid Waste: Solutions containing Salvinorin A propionate should be collected in a clearly
labeled, sealed hazardous waste container for chemical waste.

Waste Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and
the chemical name.

Waste Removal: Follow your institution's guidelines for the pickup and disposal of hazardous
chemical waste.
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Experimental Workflow for Handling Salvinorin A
Propionate

Below is a logical workflow for the safe handling of Salvinorin A propionate from receipt to

disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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